![molecular formula C14H12Cl2FNO2S B4238597 N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide](/img/structure/B4238597.png)
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide
Overview
Description
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide, also known as CFTR(inh)-172, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. CFTR(inh)-172 is a selective inhibitor of the cystic fibrosis transmembrane conductance regulator (CFTR) channel, which plays a crucial role in the regulation of salt and water transport across epithelial membranes. The following paper will discuss the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of CFTR(inh)-172.
Mechanism of Action
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide(inh)-172 selectively inhibits the this compound channel by binding to a specific site on the channel protein. This compound is a chloride channel that plays a critical role in the regulation of salt and water transport across epithelial membranes. Mutations in the this compound gene result in the development of cystic fibrosis, a disease characterized by the accumulation of thick mucus in the lungs and other organs. This compound(inh)-172 has been shown to effectively block the this compound channel, reducing chloride secretion and improving lung function in cystic fibrosis patients.
Biochemical and Physiological Effects:
This compound(inh)-172 has been shown to effectively inhibit this compound-mediated chloride secretion in epithelial cells, leading to improved lung function in cystic fibrosis patients. This compound(inh)-172 has also been shown to reduce cyst growth and improve kidney function in polycystic kidney disease. However, this compound(inh)-172 has not been extensively studied for its biochemical and physiological effects in other diseases, and further research is needed to fully understand its potential therapeutic applications.
Advantages and Limitations for Lab Experiments
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide(inh)-172 is a potent and selective inhibitor of the this compound channel, making it a valuable tool for studying this compound function in vitro and in vivo. This compound(inh)-172 has been used in a variety of lab experiments to study the role of this compound in diseases such as cystic fibrosis and polycystic kidney disease. However, this compound(inh)-172 has some limitations, including its potential toxicity and off-target effects. Careful dose optimization and selection of appropriate controls are necessary when using this compound(inh)-172 in lab experiments.
Future Directions
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide(inh)-172 has shown promising results in preclinical studies for the treatment of cystic fibrosis and other diseases associated with abnormal this compound function. However, further research is needed to fully understand its potential therapeutic applications and to optimize its efficacy and safety. Some future directions for this compound(inh)-172 research include:
1. Development of more potent and selective this compound inhibitors.
2. Investigation of the long-term safety and efficacy of this compound(inh)-172 in clinical trials.
3. Exploration of the potential use of this compound inhibitors in combination with other therapies for the treatment of cystic fibrosis and other diseases.
4. Investigation of the role of this compound in other diseases and the potential use of this compound inhibitors in these diseases.
5. Development of new methods for delivering this compound inhibitors to target tissues and cells.
Scientific Research Applications
N-(2-chloro-6-fluorobenzyl)-N-(2-chlorophenyl)methanesulfonamide(inh)-172 has been extensively studied for its potential therapeutic applications in cystic fibrosis and other diseases associated with abnormal this compound function. This compound(inh)-172 has been shown to effectively inhibit this compound-mediated chloride secretion in epithelial cells, making it a promising drug candidate for the treatment of cystic fibrosis. This compound(inh)-172 has also been studied in other diseases, such as polycystic kidney disease, where it has been shown to reduce cyst growth and improve kidney function.
Properties
IUPAC Name |
N-[(2-chloro-6-fluorophenyl)methyl]-N-(2-chlorophenyl)methanesulfonamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12Cl2FNO2S/c1-21(19,20)18(14-8-3-2-5-12(14)16)9-10-11(15)6-4-7-13(10)17/h2-8H,9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOZRBZKZILXAQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC1=C(C=CC=C1Cl)F)C2=CC=CC=C2Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12Cl2FNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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